Cas no 654678-11-2 (Urea,N-(5-benzoyl-2,3-dihydro-2-oxido-1H-1,3,2-benzodiazaphosphol-2-yl)-N'-(2,4-dimethylphenyl)-)

• Product Name: Urea,N-(5-benzoyl-2,3-dihydro-2-oxido-1H-1,3,2-benzodiazaphosphol-2-yl)-N'-(2,4-dimethylphenyl)-
• CAS No: 654678-11-2
• MF: C₂₂H₂₁N₄O₃P
• MW: 420.400905370712
• CID: 1688295
• Update Time: 2024-12-09

Urea,N-(5-benzoyl-2,3-dihydro-2-oxido-1H-1,3,2-benzodiazaphosphol-2-yl)-N'-(2,4-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Urea,N-(5-benzoyl-2,3-dihydro-2-oxido-1H-1,3,2-benzodiazaphosphol-2-yl)-N'-(2,4-dimethylphenyl)-
• Urea, N-(5-benzoyl-1,3-dihydro-2-oxido-2H-1,3,2-benzodiazaphosphol-2-yl)-N'-(2,4-dimethylphenyl)-

• Inchi： 1S/C22H21N4O3P/c1-14-8-10-18(15(2)12-14)23-22(28)26-30(29)24-19-11-9-17(13-20(19)25-30)21(27)16-6-4-3-5-7-16/h3-13H,1-2H3,(H4,23,24,25,26,28,29)
• InChI Key： AQASGQMJUJKHMR-UHFFFAOYSA-N
• SMILES： N(P1(=O)NC2=CC(C(=O)C3=CC=CC=C3)=CC=C2N1)C(NC1=CC=C(C)C=C1C)=O

Computed Properties

• Exact Mass: 420.13533

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• PSA: 99.33
• pka: 10.04±0.20(Predicted)